2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid

• IUPAC Name: 2-(1,1-dioxothiazinan-2-yl)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C9H11N3O4S/c13-8(14)7-5-10-9(11-6-7)12-3-1-2-4-17(12,15)16/h5-6H,1-4H2,(H,13,14)
• InChI Key: PXOLYVJOFRDGTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=NC=C(C=N2)C(=O)O
• Molecular Formula: C9H11N3O4S
• Molecular Weight: 257.27 g/mol

Description

“2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” is a chemical compound. It can be used as a catalyst, an intermediate, and a reagent in the synthesis of organic compounds.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. For instance, the mass spectra of similar compounds exhibited peaks at m/z 271 value, which was related to the removal of benzylamine derivatives, a peak at m/z 76 value, which was related to the removal of the phenyl group.

Molecular Structure Analysis

The molecular structure of “2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” is characterized by the presence of a thiazinan-2-yl group and a pyrimidine-5-carboxylic acid group. Thiazinane is a fully saturated thiazine six-membered ring containing two hetero-atoms nitrogen and sulfur.

Chemical Reactions Analysis

The chemical reactions involving “2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” are complex and can involve multiple steps. For instance, the 1H NMR spectrum of a similar compound displayed various peaks corresponding to different groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” include a molecular weight of 193.22, a melting point of 142-143°C, and it appears as a powder.

Scientific Research Applications

Antiviral Activity

The compound’s heterocyclic structure suggests potential antiviral properties. Researchers have investigated its effects against viral infections, particularly targeting RNA viruses. Preliminary studies indicate that it may inhibit viral replication by interfering with essential viral enzymes or processes. .

Anti-Fibrotic Potential

In the context of fibrosis, 2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid derivatives have shown promise. Some analogs exhibit better anti-fibrosis activity than existing drugs like Pirfenidone. .

Anti-HIV Activity

A related compound, 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine, has demonstrated anti-HIV activity. Although not directly linked to our compound, this finding suggests a broader class effect. .

Chemical Synthesis and Derivatives

Scientists have explored synthetic routes to prepare novel derivatives of this compound. These derivatives often incorporate modifications to enhance solubility, bioavailability, or target specificity. .

Drug Delivery Systems

Given its chemical properties, 2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid could serve as a building block for drug delivery systems. .

Biochemical Assays and Enzyme Inhibition Studies

The compound’s interaction with enzymes (e.g., kinases, proteases) is of interest. Researchers employ it in biochemical assays to assess enzyme inhibition. .

Computational Modeling and Docking Studies

Molecular docking simulations explore how this compound interacts with target proteins. Researchers use computational tools to predict binding sites, affinity, and potential off-target effects. .

Pharmacokinetics and Toxicology

Investigations into the compound’s pharmacokinetic properties (absorption, distribution, metabolism, excretion) and toxicity profiles are essential. .

Safety and Hazards

While specific safety and hazard information for “2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” is not available, similar compounds require careful handling. For instance, one should wear protective eyewear, clothing, and gloves, and avoid skin contact.

Future Directions

The future directions for “2-(1,1-Dioxo-1,2-thiazinan-2-yl)pyrimidine-5-carboxylic acid” could involve further exploration of its synthesis, chemical reactions, and potential applications. Thiazinanes and their derivatives represent one of the most important heterocyclic compounds, and their derivatives have shown potential in disease treatment.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to interact with various targets, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer targets, katp channel activators, and ampa receptor modulators .

Mode of Action

It is known that the functional groups attached to the ring structure of similar compounds play a crucial role in their activity .

Biochemical Pathways

Similar compounds have been reported to influence a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .